Cas no 1170876-71-7 (N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl-3,4-difluoroaniline)

• Product Name: N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl-3,4-difluoroaniline
• CAS No: 1170876-71-7
• MF: C₁₄H₁₇F₂N₃
• MW: 265.301689863205
• MDL: MFCD10001556
• CID: 4682951
• PubChem ID: 25248684
• Update Time: 2025-10-28

N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl-3,4-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• N-((1-Ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl)-3,4-difluoroaniline
• N-[(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl]-3,4-difluoroaniline
• STK353374
• SBB026446
• (3,4-difluorophenyl)[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]amine
• N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl-3,4-difluoroaniline

• MDL： MFCD10001556
• Inchi： 1S/C14H17F2N3/c1-4-19-10(3)12(9(2)18-19)8-17-11-5-6-13(15)14(16)7-11/h5-7,17H,4,8H2,1-3H3
• InChI Key： KVRNAZDAWZRPSZ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)NCC1C(C)=NN(CC)C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 290
• Topological Polar Surface Area: 29.8

Additional information on N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl-3,4-difluoroaniline

Recent Advances in the Study of N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl-3,4-difluoroaniline (CAS: 1170876-71-7)

The compound N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl-3,4-difluoroaniline (CAS: 1170876-71-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole and difluoroaniline moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research has been the exploration of this compound's role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other diseases. Preliminary in vitro studies have demonstrated that N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl-3,4-difluoroaniline exhibits selective inhibition against specific kinase targets, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of targeted cancer therapies.

In addition to its kinase inhibitory activity, recent investigations have highlighted the antimicrobial properties of this compound. Researchers have synthesized a series of derivatives and evaluated their efficacy against a panel of bacterial and fungal strains. The results indicate that certain structural modifications can enhance its antimicrobial activity, particularly against drug-resistant pathogens. This opens up new avenues for the development of next-generation antibiotics to combat the growing threat of antimicrobial resistance.

The synthetic pathways for N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl-3,4-difluoroaniline have also been a focus of recent studies. Optimized synthetic routes have been reported, offering improved yields and scalability for industrial applications. These advancements are crucial for ensuring the compound's availability for further preclinical and clinical studies. Moreover, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the molecular interactions that underlie its biological activity, guiding the design of more potent and selective analogs.

Despite these promising developments, challenges remain in the translation of this compound into clinical applications. Issues such as pharmacokinetics, bioavailability, and potential off-target effects need to be addressed through comprehensive preclinical studies. However, the growing body of research on N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl-3,4-difluoroaniline underscores its potential as a versatile scaffold for drug discovery. Future studies are expected to delve deeper into its therapeutic applications, paving the way for its eventual use in treating various diseases.